Cas no 1164546-48-8 ((Z)-3-[2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]-2-(4-methoxyphenyl)-2-propenenitrile)

• Product Name: (Z)-3-[2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]-2-(4-methoxyphenyl)-2-propenenitrile
• CAS No: 1164546-48-8
• MF: C₂₄H₁₈ClN₃O
• MW: 399.872224330902
• CID: 5264034
• Update Time: 2023-08-26

(Z)-3-[2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]-2-(4-methoxyphenyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]-2-(4-methoxyphenyl)-2-propenenitrile
• (2Z)-3-[2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]-2-(4-methoxyphenyl)prop-2-enenitrile
• (Z)-3-[2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]-2-(4-methoxyphenyl)prop-2-enenitrile
• SMR000179512
• MLS000326868
• HMS579J15
• HMS2276O05

• Inchi： 1S/C24H18ClN3O/c1-16-4-3-13-28-22(14-19(15-26)17-7-11-21(29-2)12-8-17)23(27-24(16)28)18-5-9-20(25)10-6-18/h3-14H,1-2H3/b19-14+
• InChI Key： CXZNUFZGJWRPPZ-XMHGGMMESA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(/C=C(\C#N)/C2C=CC(=CC=2)OC)N2C=CC=C(C)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 627
• XLogP3: 6.2
• Topological Polar Surface Area: 50.3